Cas no 2655-48-3 (3-Pyrazolidinone,2-acetyl-4-methyl-1-phenyl-)

• Product Name: 3-Pyrazolidinone,2-acetyl-4-methyl-1-phenyl-
• CAS No: 2655-48-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 278958
• PubChem ID: 102866
• Update Time: 2025-04-19

3-Pyrazolidinone,2-acetyl-4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone,2-acetyl-4-methyl-1-phenyl-
• 2-acetyl-4-methyl-1-phenylpyrazolidin-3-one
• NS00049492
• 1-Phenyl-2-acetyl-4-methyl-3-pyrazolidone
• 2655-48-3
• DTXSID60949401
• EINECS 220-184-8

• Inchi： 1S/C12H14N2O2/c1-9-8-13(11-6-4-3-5-7-11)14(10(2)15)12(9)16/h3-7,9H,8H2,1-2H3
• InChI Key： BPNPRBBKUKZUCD-UHFFFAOYSA-N
• SMILES： O=C1C(C)CN(C2C=CC=CC=2)N1C(C)=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.194
• Boiling Point: 321.4°Cat760mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.564
• PSA: 40.62